Cas no 162272-97-1 (6-(trifluoromethyl)-9H-Pyrido[3,4-b]indole)

• Product Name: 6-(trifluoromethyl)-9H-Pyrido[3,4-b]indole
• CAS No: 162272-97-1
• MF: C₁₂H₇F₃N₂
• MW: 236.192592859268
• CID: 1107181
• PubChem ID: 14929458
• Update Time: 2025-04-20

6-(trifluoromethyl)-9H-Pyrido[3,4-b]indole Chemical and Physical Properties

Names and Identifiers

• 6-(trifluoromethyl)-9H-Pyrido[3,4-b]indole
• BDBM50130250
• DTXSID50565598
• 162272-97-1
• DB-350217
• CHEMBL78618
• 6-Trifluoromethyl-9H-beta-carboline
• SCHEMBL14253033
• 6-(Trifluoromethyl)-9H-beta-carboline
• 6-trifluoromethyl-b-carboline
• DTIBSUIWQIHXOH-UHFFFAOYSA-N

• Inchi： 1S/C12H7F3N2/c13-12(14,15)7-1-2-10-9(5-7)8-3-4-16-6-11(8)17-10/h1-6,17H
• InChI Key： DTIBSUIWQIHXOH-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=C(C=1)C1C=CN=CC=1N2)(F)F

Computed Properties

• Exact Mass: 236.05613272g/mol
• Monoisotopic Mass: 236.05613272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 28.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Beta carbolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Pyridoindoles Beta carbolines